2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2456-5g |
(4-cyano-3-fluorophenyl)boronic acid |
843663-18-3 | contains varying amounts of Anhydride) | 5g |
￥550.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2456-1g |
(4-cyano-3-fluorophenyl)boronic acid |
843663-18-3 | contains varying amounts of Anhydride) | 1g |
￥160.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C108R-5g |
(4-cyano-3-fluorophenyl)boronic acid |
843663-18-3 | 98% | 5g |
￥383.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C108R-25g |
(4-cyano-3-fluorophenyl)boronic acid |
843663-18-3 | 98% | 25g |
￥1460.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C108R-1g |
(4-cyano-3-fluorophenyl)boronic acid |
843663-18-3 | 98% | 1g |
￥131.0 | 2022-09-28 | |
| Fluorochem | 033054-250mg |
4-Cyano-3-fluorophenylboronic acid |
843663-18-3 | 97% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 033054-1g |
4-Cyano-3-fluorophenylboronic acid |
843663-18-3 | 97% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 033054-5g |
4-Cyano-3-fluorophenylboronic acid |
843663-18-3 | 97% | 5g |
￡69.00 | 2022-03-01 | |
| Fluorochem | 033054-10g |
4-Cyano-3-fluorophenylboronic acid |
843663-18-3 | 97% | 10g |
￡117.00 | 2022-03-01 | |
| Alichem | A242000006-250mg |
4-Cyano-3-fluorophenylboronic acid |
843663-18-3 | 98% | 250mg |
$659.60 | 2023-08-31 |
Audited Supplier
(4-Cyano-3-fluorophenyl)boronic acid (CAS No. 843663-18-3) is a high-value boronic acid derivative widely utilized in pharmaceutical research, material science, and cross-coupling reactions. This compound features a cyano group and a fluorine substituent on its phenyl ring, enhancing its reactivity and selectivity in Suzuki-Miyaura coupling, a pivotal reaction in modern organic synthesis. With the rising demand for fluorinated building blocks and heterocyclic compounds, this chemical has garnered significant attention from researchers and manufacturers alike.
The molecular structure of (4-cyano-3-fluorophenyl)boronic acid (CAS 843663-18-3) enables its role as a versatile intermediate in drug discovery, particularly for kinase inhibitors and anticancer agents. Recent studies highlight its application in synthesizing PET radiotracers, aligning with the growing interest in precision medicine and diagnostic imaging. Its electron-withdrawing groups (cyano and fluorine) improve stability and reaction yields, making it a preferred choice for high-throughput screening libraries.
From an industrial perspective, the compound’s relevance is amplified by trends such as green chemistry and catalytic efficiency. Researchers are exploring water-soluble variants and nanocatalyst-supported reactions to minimize environmental impact—a response to the global push for sustainable synthesis. Additionally, its compatibility with flow chemistry systems addresses the need for automated synthesis platforms, a hot topic in Industry 4.0 discussions.
Analytical methods for (4-cyano-3-fluorophenyl)boronic acid (CAS 843663-18-3) typically involve HPLC purity testing, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with stringent pharmaceutical-grade standards, a critical factor for buyers sourcing GMP-compliant intermediates. Storage recommendations emphasize protection from moisture and light, often requiring desiccated packaging to maintain stability.
Market insights reveal increasing procurement of this compound by contract research organizations (CROs) and academic labs, driven by its utility in fragment-based drug design. Online searches frequently correlate with terms like "boronic acid Suzuki coupling", "fluorinated aryl boronic acids", and "CAS 843663-18-3 supplier", reflecting its niche yet expanding applications. Regulatory frameworks such as REACH and FDA guidelines further shape its commercial availability.
In summary, (4-cyano-3-fluorophenyl)boronic acid exemplifies the intersection of specialty chemicals and cutting-edge research. Its adaptability to bioconjugation techniques and metal-free catalysis positions it as a cornerstone in next-generation therapeutic development. As industries prioritize molecular diversity and process optimization, this compound’s demand is projected to grow steadily.
